2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-[[3-cyano-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinolin-2-yl]sulfanyl]-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C20H18F3N3OS/c1-12-6-2-4-8-15(12)25-17(27)11-28-19-14(10-24)18(20(21,22)23)13-7-3-5-9-16(13)26-19/h2,4,6,8H,3,5,7,9,11H2,1H3,(H,25,27)
• InChI Key: ZKFJJWWCWRTRKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)CSC2=NC3=C(CCCC3)C(=C2C#N)C(F)(F)F
• Molecular Formula: C20H18F3N3OS
• Molecular Weight: 405.4 g/mol

Description

This compound contains several functional groups including a cyano group (-CN), a trifluoromethyl group (-CF3), a tetrahydroquinoline group, a sulfanyl group (-SH), and an acetamide group (CH3CONH2). These groups are known to bestow certain chemical properties to the compound.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of a tetrahydroquinoline group indicates a cyclic structure, and the various functional groups attached to this ring would influence the overall shape of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the cyano group is susceptible to nucleophilic addition reactions, while the trifluoromethyl group is generally considered to be inert.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the trifluoromethyl group is known to increase the lipophilicity of a compound, which can influence its solubility and permeability.

Scientific Research Applications

Scientific Research Applications in Related Areas

• Advanced Oxidation Processes for Environmental Remediation

  • Advanced Oxidation Processes (AOPs) have been utilized for the degradation of acetaminophen (ACT) from aqueous mediums, leading to various kinetics, mechanisms, and by-products. This includes the generation of compounds such as hydroquinone, benzoquinone, and acetamide, among others, indicating the environmental and toxicological implications of such processes (Qutob et al., 2022).

• Pharmacodynamics and Toxicology of Related Compounds

  • Studies on compounds like acetaminophen highlight the complex interactions within biological systems, including the generation of toxic metabolites such as N-acetyl-p-benzoquinone imine (NAPQI) and their impact on liver and kidney functions. These insights are critical for understanding the pharmacological and toxicological profiles of related chemical compounds (Franco et al., 2021).

• Chemical Inhibitors of Cytochrome P450 Isoforms

  • The selectivity and potency of chemical inhibitors for cytochrome P450 isoforms, including sulfonamides, have been evaluated, providing a foundation for understanding drug-drug interactions and metabolic pathways that may be relevant to the metabolism of similar compounds (Khojasteh et al., 2011).

• Environmental and Health Implications of Chemical Degradation Products

  • The degradation products of chemical warfare agents, including those that might share structural similarities with the queried compound, have been analyzed for their environmental fate and toxicity. This research provides insights into the persistence and toxicological profiles of chemical compounds and their degradation by-products (Munro et al., 1999).

Future Directions

The future research directions for this compound would depend on its intended application. Given the presence of functional groups common in pharmaceuticals and agrochemicals, it could be of interest in these fields.